Cas no 1105238-23-0 (2-[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile)

• Product Name: 2-[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile
• CAS No: 1105238-23-0
• MF: C₁₄H₈ClN₃OS
• MW: 301.750820159912
• CID: 5393313
• Update Time: 2025-06-07

2-[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine-3(4H)-acetonitrile, 7-(3-chlorophenyl)-4-oxo-
• 2-[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile

• Inchi： 1S/C14H8ClN3OS/c15-10-3-1-2-9(6-10)11-7-20-13-12(11)17-8-18(5-4-16)14(13)19/h1-3,6-8H,5H2
• InChI Key： AJIFTFNYJUQEHR-UHFFFAOYSA-N
• SMILES： C1N(CC#N)C(=O)C2SC=C(C3=CC=CC(Cl)=C3)C=2N=1

Additional information on 2-[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile

Introduction to 2-[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile (CAS No. 1105238-23-0)

2-[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1105238-23-0, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates several key features, including a thiophene ring fused with a pyrimidine core, which are known to contribute to its unique chemical and biological properties.

The presence of a 3-chlorophenyl substituent at the 7-position of the thienopyrimidine scaffold is particularly noteworthy. This substitution pattern is often employed in medicinal chemistry to modulate the electronic and steric properties of the molecule, thereby influencing its interactions with biological targets. The acetonitrile moiety at the 3-position further enhances the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of this compound. Studies have demonstrated that the thiophene-pyrimidine core can serve as a scaffold for designing molecules with enhanced binding affinity to various therapeutic targets. For instance, modifications in this region have been shown to improve interactions with enzymes and receptors involved in cancer pathways.

In the realm of drug discovery, 2-[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile has been explored for its potential applications in treating a variety of diseases. The structural motifs present in this molecule are reminiscent of known pharmacophores that exhibit anti-inflammatory, antiviral, and anticancer properties. By leveraging these structural features, researchers aim to develop novel therapeutic agents that can address unmet medical needs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies has allowed for the efficient preparation of analogs with varying substituents, enabling high-throughput screening for biologically active derivatives. This approach has been instrumental in identifying lead compounds for further optimization.

One of the most intriguing aspects of 2-[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile is its potential role in modulating biological pathways associated with neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors and ion channels, offering a new avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the importance of heterocyclic compounds in developing next-generation therapeutics.

The growing interest in thiophene-based scaffolds stems from their versatility and efficacy in drug design. The ability to fine-tune the electronic properties of these molecules through strategic substitutions allows for the creation of compounds with tailored biological activities. As research continues to uncover new applications for 2-[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile and its derivatives, it is likely that this compound will play an increasingly significant role in pharmaceutical development.

In conclusion, 2-[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile (CAS No. 1105238-23-0) is a multifaceted compound with broad applications in medicinal chemistry and drug discovery. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses, further insights into its mechanisms of action and potential applications are expected to emerge, solidifying its position as a key player in modern pharmaceutical innovation.